molecular formula C11H15BrO5 B8341991 (3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol

(3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol

Cat. No. B8341991
M. Wt: 307.14 g/mol
InChI Key: WTZIJFBJXJVZLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol is a useful research compound. Its molecular formula is C11H15BrO5 and its molecular weight is 307.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-Bromo-2,5-bis-methoxymethoxy-phenyl)-methanol

Molecular Formula

C11H15BrO5

Molecular Weight

307.14 g/mol

IUPAC Name

[3-bromo-2,5-bis(methoxymethoxy)phenyl]methanol

InChI

InChI=1S/C11H15BrO5/c1-14-6-16-9-3-8(5-13)11(10(12)4-9)17-7-15-2/h3-4,13H,5-7H2,1-2H3

InChI Key

WTZIJFBJXJVZLN-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC(=C(C(=C1)Br)OCOC)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Treat a solution of 3-bromo-2,5-bis-methoxymethoxy benzaldehyde (9.40 g, 30.6 mmol) in EtOH (200 mL) with sodium borohydride (1.16 g, 30.6 mmol). Stir the reaction for 2 hours at ambient temperature and pour into H2O (200 mL) and saturated NaHCO3 (100 mL). Extract the H2O with EtOAc (3×100 mL) and wash the combined extracts with H2O (100 mL) and brine (50 mL) then dry (MgSO4) and filter. Concentrate the filtrate to afford the title product (9.31 g, 99%) as an oil. 1H NMR (CDCl3) δ 3.20 (t, J=6.9 Hz, 1H), 3.47 (s, 3H), 3.64 (s, 3H), 4.60 (d, J=6.9 Hz, 2H), 5.08 (s, 2H), 5.13 (s, 2H), 7.02 (d, J=2.9 Hz, 1H), 7.23 (d, J=2.9 Hz, 1H).
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
1.16 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.